Cas no 288392-18-7 (5-chloro-N-methoxy-N-methylthiophene-2-carboxamide)

• Product Name: 5-chloro-N-methoxy-N-methylthiophene-2-carboxamide
• CAS No: 288392-18-7
• MF: C₇H₈ClNO₂S
• MW: 205.661919593811
• CID: 3930356
• PubChem ID: 60644866
• Update Time: 2025-10-22

5-chloro-N-methoxy-N-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, 5-chloro-N-methoxy-N-methyl-
• 5-chloro-N-methoxy-N-methylthiophene-2-carboxamide
• FIPUXZHLOWSMIV-UHFFFAOYSA-N
• AKOS008953243
• 288392-18-7
• SCHEMBL6169358
• 5-chloro-thiophene-2-carboxylic acid methoxy-methyl-amide
• F1903-0227

• Inchi： 1S/C7H8ClNO2S/c1-9(11-2)7(10)5-3-4-6(8)12-5/h3-4H,1-2H3
• InChI Key： FIPUXZHLOWSMIV-UHFFFAOYSA-N
• SMILES： C1(C(N(OC)C)=O)SC(Cl)=CC=1

Computed Properties

• Exact Mass: 204.9964274Da
• Monoisotopic Mass: 204.9964274Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 5-chloro-N-methoxy-N-methylthiophene-2-carboxamide

Recent Advances in the Study of 5-chloro-N-methoxy-N-methylthiophene-2-carboxamide (CAS: 288392-18-7)

5-chloro-N-methoxy-N-methylthiophene-2-carboxamide (CAS: 288392-18-7) is a thiophene-based compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanistic insights, positioning it as a promising candidate for therapeutic interventions.

The synthesis of 5-chloro-N-methoxy-N-methylthiophene-2-carboxamide has been optimized in recent years, with researchers employing advanced catalytic methods to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel palladium-catalyzed coupling reaction that significantly enhanced the efficiency of the synthesis process. This advancement not only reduces production costs but also facilitates large-scale manufacturing, which is critical for preclinical and clinical studies.

In terms of biological activity, 5-chloro-N-methoxy-N-methylthiophene-2-carboxamide has shown promising results as a modulator of specific enzymatic pathways. A recent in vitro study highlighted its inhibitory effects on cytochrome P450 enzymes, suggesting potential applications in the treatment of metabolic disorders. Furthermore, molecular docking simulations have revealed its high affinity for certain protein targets, which could be leveraged in the design of next-generation enzyme inhibitors.

Another area of interest is the compound's role in agrochemical research. A 2024 report in Bioorganic & Medicinal Chemistry Letters detailed its efficacy as a fungicide, with field trials demonstrating robust activity against a range of plant pathogens. This dual applicability in both pharmaceutical and agricultural sectors underscores the versatility of 5-chloro-N-methoxy-N-methylthiophene-2-carboxamide.

Despite these advancements, challenges remain. The pharmacokinetic properties of the compound, such as its bioavailability and metabolic stability, require further investigation. Ongoing studies are employing advanced techniques like LC-MS/MS and NMR spectroscopy to address these gaps. Additionally, toxicological assessments are being conducted to ensure its safety profile meets regulatory standards.

In conclusion, 5-chloro-N-methoxy-N-methylthiophene-2-carboxamide (CAS: 288392-18-7) represents a multifaceted compound with significant potential across multiple domains. Continued research into its synthesis, biological activity, and applications will likely yield further breakthroughs, solidifying its importance in chemical biology and pharmaceutical sciences.